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Compound of Interest

Compound Name: N-(2-aminophenyl)formamide

Cat. No.: B15137973

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This document provides crucial safety and logistical
information for N-(2-aminophenyl)formamide, including personal protective equipment (PPE)
recommendations, handling and storage protocols, and disposal plans. Given the limited
specific data available for N-(2-aminophenyl)formamide, the following guidance is largely
based on the well-characterized properties of the closely related compound, formamide. It is
imperative to treat N-(2-aminophenyl)formamide with at least the same level of caution as

formamide.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to minimize exposure. The
following table summarizes the recommended PPE for handling N-(2-
aminophenyl)formamide, based on guidelines for formamide.
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PPE Category Recommendation

Tightly fitting safety goggles are required. A face
Eye Protection shield should be used when there is a significant

risk of splashing.

Nitrile rubber gloves are considered sufficient for
_ handling. It is crucial to check with the glove
Hand Protection - )
manufacturer for specific breakthrough times

and compatibility data.[1]

A lab coat must be worn. Ensure sleeves are of
] sufficient length to prevent skin exposure when
Body Protection ]
wearing gloves. Wear long pants and closed-toe

shoes.[2]

Work should be conducted in a chemical fume
Respirat hood with adequate exhaust ventilation.[1][3] If
espiratory S ]
ventilation is inadequate, wear a suitable

respirator.

Safe Handling and Storage

Proper handling and storage are essential to maintain the integrity of the compound and
ensure a safe laboratory environment.

Handling:

¢ Always handle N-(2-aminophenyl)formamide within a certified chemical fume hood to avoid
inhalation of vapors.[1][3]

¢ Avoid contact with skin, eyes, and clothing.[2]
o Ground all equipment containing the material to prevent static discharge.[1]
o Ensure that an eyewash station and safety shower are readily accessible.[1]

e Wash hands thoroughly with soap and water after handling the material and before leaving
the laboratory.[2]
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Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][3]
o Keep away from sources of ignition, heat, and direct sunlight.[2][3]

o Store separately from incompatible materials such as oxidizing agents, acids, bases, iodine,
and sulfur trioxide.[1][3]

Spill and Disposal Procedures
In the event of a spill or for the disposal of waste, the following procedures should be followed.
Spill Management:

o Small Spills: If a small amount of the material is spilled, absorb it with an inert material (e.qg.,
sand, vermiculite) and place it in a sealed container for disposal.[3]

o Large Spills: In the case of a large spill, evacuate the area immediately and contact your
institution's Environmental Health and Safety (EHS) department.[3]

e Ensure adequate ventilation and wear appropriate PPE during cleanup.
Waste Disposal:

» Waste containing N-(2-aminophenyl)formamide should be collected in a designated,
sealed, and properly labeled hazardous waste container.[1][3]

e Do not dispose of this chemical down the drain.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Contact your institution's EHS office for specific guidance.[4]

Workflow for Safe Handling and Disposal

The following diagram outlines the key steps for the safe handling and disposal of N-(2-
aminophenyl)formamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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